Cas no 33759-64-7 (4,6-dimethylpyrano[3,2-b]-pyran-2,8-dione)

• Product Name: 4,6-dimethylpyrano[3,2-b]-pyran-2,8-dione
• CAS No: 33759-64-7
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 918350
• PubChem ID: 141842
• Update Time: 2025-04-19

4,6-dimethylpyrano[3,2-b]-pyran-2,8-dione Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethylpyrano[3,2-b]-pyran-2,8-dione
• 3,8-dimethylpyrano[3,2-b]pyran-4,6-dione
• DTXSID60187427
• 33759-64-7
• 4,6-Dimethylpyrano(3,2-b)-pyran-2,8-dione

• Inchi： 1S/C10H8O4/c1-5-3-7(11)14-10-8(12)6(2)4-13-9(5)10/h3-4H,1-2H3
• InChI Key： SJHDJJGCRSLPKA-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(C2=C1C(C)=CC(=O)O2)=O

Computed Properties

• Exact Mass: 192.04224
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 390.7°C at 760 mmHg
• Flash Point: 178.9°C
• Refractive Index: 1.569
• PSA: 52.6